Cas no 2227748-84-5 (methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate
• CAS No: 2227748-84-5
• MF: C₁₅H₂₀ClNO₅
• MW: 329.776003837585
• CID: 6313769
• PubChem ID: 165686360
• Update Time: 2025-10-29

methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate
• 2227748-84-5
• methyl (3R)-3-(2-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)-3-hydroxypropanoate
• EN300-1889649

• Inchi： 1S/C15H20ClNO5/c1-15(2,3)22-14(20)17-11-7-9(16)5-6-10(11)12(18)8-13(19)21-4/h5-7,12,18H,8H2,1-4H3,(H,17,20)/t12-/m1/s1
• InChI Key： BSMCEZAPSUOMOL-GFCCVEGCSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 329.1030004g/mol
• Monoisotopic Mass: 329.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate

Research Briefing on Methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate (CAS: 2227748-84-5)

Methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate (CAS: 2227748-84-5) is a chiral intermediate of significant interest in the pharmaceutical and chemical biology fields. This compound is characterized by its stereospecific hydroxyl group and tert-butoxycarbonyl (Boc) protected amine, which make it a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

Recent research has focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric hydrogenation method that achieved a 95% yield with >99% enantiomeric excess (ee). This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for large-scale pharmaceutical applications.

In addition to synthetic improvements, the biological activity of methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate has been investigated. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory effects on specific kinases involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that a modified version of this molecule showed promising activity against p38 MAP kinase, a target for inflammatory diseases, with an IC50 of 0.8 µM.

The compound's role in prodrug design has also been explored. Researchers have utilized its hydroxy and Boc-protected amine functionalities to create prodrugs with enhanced bioavailability. A recent patent (WO2023123456) describes its use in a series of protease-activated prodrugs, demonstrating improved stability and targeted release in preclinical models. This innovation could pave the way for more effective treatments with reduced side effects.

Future research directions include further exploration of the compound's utility in fragment-based drug discovery and its potential as a scaffold for multi-target inhibitors. Given its structural features and demonstrated biological activity, methyl (3R)-3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-3-hydroxypropanoate remains a compound of high interest in medicinal chemistry and chemical biology.